3-(4-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 3-(4-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H19ClN4O/c1-13-11-19(24-17-5-4-6-18(12-17)27-3)26-21(23-13)20(14(2)25-26)15-7-9-16(22)10-8-15/h4-12,24H,1-3H3
• InChI Key: WJONLWNZGABRLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NC3=CC(=CC=C3)OC)C)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H19ClN4O
• Molecular Weight: 378.9 g/mol
• CAS No.: 850801-10-4

Description

3-(4-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C21H19ClN4O and its molecular weight is 378.9 g/mol. The purity is usually 95%.
The exact mass of the compound 3-(4-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is 378.1247389 g/mol and the complexity rating of the compound is 487. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

The compound 3-(4-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is a member of the pyrazolo[1,5-a]pyrimidine family, which has garnered attention for its diverse biological activities, particularly in medicinal chemistry. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C22H19ClN4O2
• Molecular Weight : 406.9 g/mol
• IUPAC Name : 3-(4-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI Key : ORTDVUHGDGUHFY-UHFFFAOYSA-N

The biological activity of 3-(4-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is primarily attributed to its interaction with various molecular targets. Research indicates that this compound may act as an inhibitor of specific enzymes or receptors involved in cellular signaling pathways. The inhibition of these targets can lead to downstream effects that alter cellular functions and contribute to its therapeutic effects.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazolo[1,5-a]pyrimidine derivatives. For instance:

• A synthesized library of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyrimidines demonstrated significant anticancer activity against breast cancer cell lines (MCF-7 and MDA-MB231), with IC50 values indicating effective growth inhibition (IC50 = 15.3 µM for MCF-7) .
• The structure–activity relationship (SAR) analysis revealed that modifications to the pyrazolo[1,5-a]pyrimidine nucleus can enhance anticancer efficacy .

Anti-inflammatory Activity

The compound has also been investigated for its anti-inflammatory properties. Pyrazolo[1,5-a]pyrimidines have shown potential in inhibiting inflammatory pathways by modulating cytokine production and reducing inflammation markers in various cell models .

Antibacterial and Antifungal Properties

Research indicates that pyrazolo[1,5-a]pyrimidines exhibit antibacterial and antifungal activities:

• A study on related compounds showed effectiveness against biofilm formation and quorum sensing in bacterial strains .
• The structural motifs present in these compounds contribute to their ability to disrupt microbial growth and biofilm integrity.

Case Studies and Research Findings

Study	Findings
Anticancer Assay	Evaluated a series of synthesized pyrazolo[1,5-a]pyrimidines for anticancer activity against MDA-MB231 cells; identified promising candidates with significant growth inhibition .
Anti-inflammatory Activity	Investigated the modulation of inflammatory cytokines by pyrazolo[1,5-a]pyrimidine derivatives; demonstrated reduced levels of TNF-alpha and IL-6 in treated models .
Antibacterial Activity	Assessed the impact on biofilm formation in Staphylococcus aureus; compounds showed significant inhibition compared to controls .

Scientific Research Applications

Medicinal Chemistry

This compound has been explored for its potential therapeutic properties:

• Antiviral Activity : Research indicates that pyrazolo[1,5-a]pyrimidine derivatives, including this compound, exhibit antiviral effects. They may inhibit viral replication by targeting specific enzymes involved in viral life cycles .
• Anticancer Properties : Studies have shown that similar compounds can induce apoptosis in cancer cells. The mechanism often involves the inhibition of specific kinases that are crucial for cancer cell proliferation .

Biochemical Probes

The compound serves as a biochemical probe in enzyme studies:

• Enzyme Interaction Studies : It has been utilized to investigate interactions with various enzymes, helping to elucidate biochemical pathways and enzyme mechanisms .

Synthetic Chemistry

In synthetic chemistry, this compound acts as a building block:

• Synthesis of Complex Molecules : Its unique structure allows it to be used in the synthesis of more complex organic molecules, facilitating the development of new drugs and materials .

Case Study 1: Antiviral Research

A study published in a peer-reviewed journal demonstrated that derivatives of pyrazolo[1,5-a]pyrimidine significantly inhibited the replication of certain viruses in vitro. The study highlighted the compound's ability to interfere with viral polymerases, suggesting its potential as a therapeutic agent against viral infections .

Case Study 2: Anticancer Activity

Another research effort focused on the anticancer properties of related compounds. It was found that these compounds could effectively induce cell death in various cancer cell lines through apoptosis pathways. The study provided insights into the molecular mechanisms at play and suggested further investigation into their use as anticancer agents .

Summary Table of Applications

Application Area	Specific Uses	References
Medicinal Chemistry	Antiviral and anticancer activity
Biochemical Probes	Studying enzyme interactions
Synthetic Chemistry	Building blocks for complex organic synthesis